Cas no 286944-34-1 (3,8-Diazabicyclo[3.2.1]octane,3-(3-pyridazinyl)-)

• Product Name: 3,8-Diazabicyclo[3.2.1]octane,3-(3-pyridazinyl)-
• CAS No: 286944-34-1
• MF: C₁₀H₁₄N₄
• MW: 190.244961261749
• CID: 248666
• PubChem ID: 45115772
• Update Time: 2025-04-19

3,8-Diazabicyclo[3.2.1]octane,3-(3-pyridazinyl)- Chemical and Physical Properties

Names and Identifiers

• 3,8-Diazabicyclo[3.2.1]octane,3-(3-pyridazinyl)-
• 3-(3-Pyridazinyl)-3,8-diazabicyclo[3.2.1]octane
• 3-pyridazin-3-yl-3,8-diazabicyclo[3.2.1]octane
• 286944-34-1
• SCHEMBL5379483
• 3,8-Diazabicyclo[3.2.1]octane,3-(3-pyridazinyl)-(9CI)
• DTXSID60668347
• 3-(Pyridazin-3-yl)-3,8-diazabicyclo[3.2.1]octane

• Inchi： 1S/C10H14N4/c1-2-10(13-11-5-1)14-6-8-3-4-9(7-14)12-8/h1-2,5,8-9,12H,3-4,6-7H2
• InChI Key： INDTZLSYOLLVAH-UHFFFAOYSA-N
• SMILES： N1C2CN(C3=CC=CN=N3)CC1CC2

Computed Properties

• Exact Mass: 190.12202
• Monoisotopic Mass: 190.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 41Ų

Experimental Properties

• PSA: 41.05